N-[2-(1H-benzimidazol-2-yl)ethyl]-4-iodobenzamide

• Molecular Formula: C16H14IN3O
• Molecular Weight: 391.21 g/mol
• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)ethyl]-4-iodobenzamide
• InChI: InChI=1S/C16H14IN3O/c17-12-7-5-11(6-8-12)16(21)18-10-9-15-19-13-3-1-2-4-14(13)20-15/h1-8H,9-10H2,(H,18,21)(H,19,20)
• InChI Key: SWJJJSRWVJIZAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CCNC(=O)C3=CC=C(C=C3)I

Description

N-[2-(1H-benzimidazol-2-yl)ethyl]-4-iodobenzamide is a chemical compound that features a benzimidazole moiety linked to an ethyl chain, which is further connected to a 4-iodobenzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(1H-benzimidazol-2-yl)ethyl]-4-iodobenzamide typically involves the following steps:

Formation of Benzimidazole Core: The benzimidazole core can be synthesized by condensing o-phenylenediamine with formic acid or its equivalents.

Alkylation: The benzimidazole core is then alkylated using an appropriate alkyl halide, such as 2-bromoethylamine, to introduce the ethyl chain.

Amidation: The final step involves the reaction of the alkylated benzimidazole with 4-iodobenzoic acid or its derivatives to form the desired benzamide.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[2-(1H-benzimidazol-2-yl)ethyl]-4-iodobenzamide can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom in the 4-iodobenzamide group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The benzimidazole moiety can participate in oxidation and reduction reactions, altering its electronic properties.

Common Reagents and Conditions

Substitution: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate can be used under controlled conditions.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products

Substitution: Products depend on the nucleophile used, resulting in various substituted benzamides.

Oxidation and Reduction: Products include oxidized or reduced forms of the benzimidazole moiety.

Scientific Research Applications

N-[2-(1H-benzimidazol-2-yl)ethyl]-4-iodobenzamide has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as an anticancer, antiviral, and antimicrobial agent due to the pharmacological activities of the benzimidazole core.

Materials Science: The compound can be used in the development of novel materials with specific electronic properties.

Biological Studies: It serves as a probe in biological assays to study enzyme interactions and cellular pathways.

Mechanism of Action

The mechanism of action of N-[2-(1H-benzimidazol-2-yl)ethyl]-4-iodobenzamide involves its interaction with specific molecular targets:

Molecular Targets: It may target enzymes or receptors involved in cellular processes, leading to inhibition or modulation of their activity.

Pathways Involved: The compound can affect signaling pathways, such as those related to cell proliferation and apoptosis.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(1H-benzimidazol-2-yl)ethyl]-N-methylamine
• N-(2-(1H-benzimidazol-2-yl)-1-(4-methoxyphenyl)ethyl)benzamide

Uniqueness

N-[2-(1H-benzimidazol-2-yl)ethyl]-4-iodobenzamide is unique due to the presence of the iodine atom, which can be exploited for further functionalization and derivatization. This makes it a versatile compound for various applications in research and industry .